N-(furan-2-ylmethyl)cyclohexanamine
Overview
Description
“N-(furan-2-ylmethyl)cyclohexanamine” is a chemical compound with the molecular formula C11H17NO . It is a derivative of furan, a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a cyclohexanamine group attached to a furan ring via a methylene bridge . The InChI code for this compound is 1S/C11H17NO/c1-2-4-11(5-3-1)12-8-10-6-7-13-9-10/h6-7,9,11-12H,1-5,8H2 .Scientific Research Applications
Photophysical Properties for Sensor Applications : A study by Kumar et al. (2015) on 2-(Alkylamino)-3-aryl-6,7-dihydrobenzofuran-4(5H)-ones, which are structurally similar to N-(furan-2-ylmethyl)cyclohexanamine, demonstrated their potential in metal ion sensors, particularly for aluminum detection. These compounds exhibited color change and luminescence behavior useful in “naked-eye sensors” (Kumar, Gupta, Kumawat, & Sharma, 2015).
Synthesis of Spiro-lactams and Polysubstituted Pyrroles : Peng et al. (2016) explored the synthesis of spiro-lactams and polysubstituted pyrroles via oxidative cyclization of N-furan-2-ylmethyl-β-enaminones. This work extends the synthetic applications of furan and pyrrole derivatives, which is significant in pharmaceutical and materials science research (Peng, Li, Wang, Liu, & Yin, 2016).
Cobalt(III)-Catalyzed Synthesis of Indazoles and Furans : A method described by Hummel and Ellman (2014) for the synthesis of N-aryl-2H-indazoles and furans involves Co(III)-catalyzed C–H bond functionalizations. This approach is noted for its applicability in pharmaceutical, agrochemical, and materials research (Hummel & Ellman, 2014).
Biological Evaluation of Tetrazole Derivatives : Szulczyk et al. (2021) synthesized novel derivatives of N-(furan-2-ylmethyl)-1H-tetrazol-5-amine and evaluated their antibacterial and antimycobacterial activities. The study highlights the potential of these compounds in developing new antimicrobial agents (Szulczyk, Bielenica, Roszkowski, Dobrowolski, Olejarz, Kmiecik, Podsiad, & Struga, 2021).
Synthesis of Piperazine-2,6-dione Derivatives for Anticancer Activity : Kumar et al. (2013) investigated the condensation of iminodiacetic acid with amines including furan-2-ylmethanamine. This research is significant in the development of potential anticancer compounds (Kumar, Kumar, Roy, & Sondhi, 2013).
Photoinitiator for 3D Printing Applications : Li et al. (2019) synthesized a photoinitiator containing furan structure for 3D printing applications. This study is relevant in the field of material science, particularly for 3D photopolymerization printing material (Li, Hao, Zhong, Tang, Nie, & Zhu, 2019).
Future Directions
The future of furan derivatives, including “N-(furan-2-ylmethyl)cyclohexanamine”, lies in the development of more efficient and stable heterogeneous catalysts for their synthesis . There is also a growing interest in the switch from traditional resources such as crude oil to biomass, which requires the workhorse of chemical reactants and petroleum refineries to be replaced with biorefineries . This could potentially lead to the economical synthesis of a spectacular range of compounds from biomass via furan platform chemicals .
Properties
IUPAC Name |
N-(furan-2-ylmethyl)cyclohexanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO/c1-2-5-10(6-3-1)12-9-11-7-4-8-13-11/h4,7-8,10,12H,1-3,5-6,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHGGKHHNNMLMKP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NCC2=CC=CO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101304854 |
Source
|
| Record name | N-Cyclohexyl-2-furanmethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101304854 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
4439-54-7 |
Source
|
| Record name | N-Cyclohexyl-2-furanmethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4439-54-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Cyclohexyl-2-furanmethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101304854 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![Benzo[b]thiophen-2-ylmethyl-(2-methoxyethyl) amine](/img/structure/B7725769.png)
